Cas no 31272-05-6 (1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 31272-05-6
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 1446666
• PubChem ID: 10855544
• Update Time: 2025-04-20

1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2,4-dihydro-2-methyl-5-(1-methylethyl)-
• 2-methyl-5-propan-2-yl-4H-pyrazol-3-one
• DB-192029
• 2,4-Dihydro-2-methyl-5-(1-methylethyl)-3h-pyrazol-3-one
• 1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one
• 5-isopropyl-2-methyl-2,4-dihydro-3h-pyrazol-3-one
• SCHEMBL3618042
• 31272-05-6
• 2,4-Dihydro-5-isopropyl-2-methyl-3H-pyrazol-3-one
• G37630
• EN300-68824
• MFCD09028466
• AKOS008956630
• 3-isopropyl-1-methyl-1H-pyrazol-5(4H)-one
• DTXSID60445933

• Inchi： 1S/C7H12N2O/c1-5(2)6-4-7(10)9(3)8-6/h5H,4H2,1-3H3
• InChI Key： WPQPFSSBBYCLEA-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C)C)=NN1C

Computed Properties

• Exact Mass: 140.09506
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 187.3±23.0 °C at 760 mmHg
• Flash Point: 67.1±22.6 °C
• PSA: 32.67
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

1-methyl-3-(propan-2-yl)-4,5-dihydro-1H-pyrazol-5-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)